Cas no 2137914-00-0 (4-Bromo-5-methylthiophene-2-carboxamide)

• Product Name: 4-Bromo-5-methylthiophene-2-carboxamide
• CAS No: 2137914-00-0
• MF: C₆H₆BrNOS
• MW: 220.086939334869
• CID: 6780809
• PubChem ID: 131987763
• Update Time: 2026-03-12

4-Bromo-5-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL19437933
• 4-Bromo-5-methylthiophene-2-carboxamide

• Inchi： 1S/C6H6BrNOS/c1-3-4(7)2-5(10-3)6(8)9/h2H,1H3,(H2,8,9)
• InChI Key： HPNGUSAFDWPECT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(N)=O)SC=1C

Computed Properties

• Exact Mass: 218.93535g/mol
• Monoisotopic Mass: 218.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.3Ų

Additional information on 4-Bromo-5-methylthiophene-2-carboxamide

4-Bromo-5-Methylthiophene-2-Carboxamide (CAS No: 2137914-00-0)

4-Bromo-5-Methylthiophene-2-Carboxamide is a specialized organic compound with the CAS registry number 2137914-00-0. This compound belongs to the class of thiophene derivatives, which are widely studied for their unique electronic properties and potential applications in various fields such as materials science, pharmacology, and organic electronics. The structure of this compound consists of a thiophene ring substituted with a bromine atom at position 4, a methyl group at position 5, and a carboxamide group at position 2. These substituents significantly influence the compound's chemical reactivity, stability, and electronic characteristics.

The synthesis of 4-bromo-5-methylthiophene-2-carboxamide typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled more efficient and selective routes for constructing such complex molecules. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are crucial for forming the thiophene ring and attaching the substituents. These methods not only improve yield but also enhance the purity of the final product, making it suitable for high-end applications.

In terms of applications, 4-bromo-5-methylthiophene-2-carboxamide has shown promise in the field of organic electronics. Its thiophene core contributes to its conjugated π-system, which is essential for charge transport properties. Recent studies have demonstrated that this compound can be incorporated into thin-film transistor (TFT) devices, where it exhibits excellent semiconducting behavior. Additionally, its bromine substituent introduces electron-withdrawing effects, further tuning the electronic properties for specific device requirements.

The carboxamide group in this compound plays a significant role in its solubility and compatibility with various substrates. This feature makes it an attractive candidate for use in solution-processable electronic materials. Furthermore, the methyl group at position 5 provides steric hindrance, which can influence the compound's aggregation behavior and crystallinity—key factors in determining its performance in electronic devices.

From a pharmacological perspective, 4-bromo-5-methylthiophene-2-carboxamide has been investigated for its potential as a bioactive molecule. Thiophene derivatives are known to exhibit diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Recent research has focused on evaluating this compound's ability to modulate cellular signaling pathways associated with neurodegenerative diseases. Preliminary results suggest that it may possess neuroprotective effects, warranting further exploration in preclinical models.

In terms of environmental considerations, the synthesis and application of 4-bromo-5-methylthiophene-2-carboxamide must adhere to sustainable practices. Researchers are increasingly adopting green chemistry principles to minimize waste generation and reduce the environmental footprint of synthetic processes. For example, solvent-free reactions or the use of biodegradable solvents are being explored to enhance the eco-friendliness of this compound's production.

The study of 4-bromo-5-methylthiophene-2-carboxamide continues to be an active area of research due to its versatile structure and potential applications across multiple disciplines. As new synthetic methods emerge and its biological and electronic properties are further elucidated, this compound is expected to contribute significantly to advancements in materials science and drug discovery.